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Compound of Interest

Compound Name: 5-Butyldecan-5-ol

Cat. No.: B15487460 Get Quote

Introduction

5-Butyldecan-5-ol is a tertiary alcohol with a branched, long-chain alkyl structure. While direct

studies on its application as a lubricant additive are not extensively documented in publicly

available literature, its molecular structure suggests potential benefits analogous to other long-

chain and branched alcohols.[1][2] Such compounds are known to improve the lubricity,

thermal stability, and low-temperature performance of base oils.[1] This document outlines the

potential applications of 5-Butyldecan-5-ol as a lubricant additive and provides detailed

protocols for its evaluation.

Potential Applications

Based on the characteristics of similar long-chain alcohols, 5-Butyldecan-5-ol is proposed for

use in the following applications:

Friction Modifier: The long alkyl chains can form a protective film on metal surfaces, reducing

direct metal-to-metal contact and thereby lowering the coefficient of friction.

Anti-Wear Additive: By forming a boundary lubricating film, it can help to minimize wear

under moderate load conditions.

Viscosity Index Improver Precursor: While not a polymer itself, it can serve as a monomer for

the synthesis of polymethacrylate (PMA) viscosity index improvers. PMAs derived from long-

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15487460?utm_src=pdf-interest
https://www.benchchem.com/product/b15487460?utm_src=pdf-body
https://hrcak.srce.hr/file/364538
https://patents.google.com/patent/US6716799B1/en
https://hrcak.srce.hr/file/364538
https://www.benchchem.com/product/b15487460?utm_src=pdf-body
https://www.benchchem.com/product/b15487460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


chain alcohols are known to enhance the viscosity-temperature characteristics of lubricants.

[3]

Component of Synthetic Esters: 5-Butyldecan-5-ol can be esterified with dicarboxylic acids

to produce synthetic esters.[1] These esters are valuable as high-performance lubricant base

stocks or additives, exhibiting excellent thermal stability and low pour points.[1]

Quantitative Data Summary
The following tables summarize the expected performance improvements when 5-Butyldecan-
5-ol is blended with a standard Group III base oil. These values are hypothetical and should be

confirmed through experimental testing as outlined in the protocols below.

Table 1: Tribological Performance

Property Base Oil
Base Oil + 5% 5-
Butyldecan-5-ol
(Predicted)

Test Method

Coefficient of Friction 0.12 0.09 ASTM D5183

Wear Scar Diameter

(mm)
0.55 0.45 ASTM D4172

Weld Point (N) 1600 1800 ASTM D2783

Load-Wear Index 45 55 ASTM D2783

Table 2: Physical and Chemical Properties
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Property Base Oil
Base Oil + 5% 5-
Butyldecan-5-ol
(Predicted)

Test Method

Kinematic Viscosity @

40°C (cSt)
46 48 ASTM D445

Kinematic Viscosity @

100°C (cSt)
6.8 7.2 ASTM D445

Viscosity Index 120 130 ASTM D2270

Pour Point (°C) -15 -18 ASTM D97

Flash Point (°C) 220 225 ASTM D92

Oxidation Stability

(minutes)
150 200 ASTM D2272

Experimental Protocols
Detailed methodologies for evaluating the performance of 5-Butyldecan-5-ol as a lubricant

additive are provided below.

Protocol 1: Tribological Performance Evaluation using a
Four-Ball Wear Tester
This protocol describes the procedure for determining the anti-wear and extreme pressure

properties of a lubricant blend containing 5-Butyldecan-5-ol.

1. Objective: To quantify the reduction in friction and wear provided by the addition of 5-
Butyldecan-5-ol to a base oil.

2. Apparatus: Four-Ball Wear Test Machine.

3. Materials:

Group III Base Oil
5-Butyldecan-5-ol
Steel test balls (AISI 52100 steel)
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Heptane (for cleaning)

4. Procedure:

Preparation of Lubricant Blends: Prepare a 5% (w/w) solution of 5-Butyldecan-5-ol in the
base oil. Ensure thorough mixing.
Cleaning: Thoroughly clean the test balls and the ball pot with heptane and allow them to dry
completely.
Assembly: Place three of the clean, dry steel balls in the ball pot. Secure the pot in the tester.
Place the fourth ball in the chuck of the motor-driven spindle.
Lubricant Addition: Pour the test lubricant into the ball pot to a level sufficient to cover the
three lower balls.
Test Conditions (Anti-Wear - ASTM D4172):
Temperature: 75 °C
Speed: 1200 rpm
Load: 392 N (40 kgf)
Duration: 60 minutes
Test Conditions (Extreme Pressure - ASTM D2783):
Temperature: Ambient
Speed: 1770 rpm
Load: Increased in stages until welding occurs.
Duration: 10 seconds per load stage.
Post-Test Analysis:
After the anti-wear test, clean the three lower balls and measure the diameter of the wear
scars using a microscope. Calculate the average wear scar diameter.
For the extreme pressure test, record the load at which welding occurs (weld point) and
calculate the Load-Wear Index.

5. Data Analysis: Compare the wear scar diameter, weld point, and load-wear index of the base

oil with the blend containing 5-Butyldecan-5-ol.

Protocol 2: Evaluation of Physical and Chemical
Properties
This protocol outlines the standard methods for determining key physical and chemical

properties of the lubricant blend.
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1. Objective: To assess the effect of 5-Butyldecan-5-ol on the viscosity, low-temperature

performance, flash point, and oxidative stability of the base oil.

2. Apparatus:

Viscometer Bath
Pour Point Apparatus
Cleveland Open Cup Flash Point Tester
Rotary Pressure Vessel Oxidation Test (RPVOT) Apparatus

3. Procedure:

Viscosity and Viscosity Index (ASTM D445 and D2270):
Measure the kinematic viscosity of the lubricant samples at 40 °C and 100 °C using a
calibrated glass capillary viscometer.
Calculate the viscosity index using the measured viscosities.
Pour Point (ASTM D97):
Cool the lubricant sample at a specified rate and examine it for flow characteristics at
intervals of 3 °C.
The lowest temperature at which movement of the oil is observed is recorded as the pour
point.
Flash Point (ASTM D92):
Heat the lubricant sample in an open cup at a constant rate.
Pass a small flame across the surface of the oil at regular temperature intervals.
The lowest temperature at which the vapors above the oil ignite is the flash point.
Oxidation Stability (ASTM D2272 - RPVOT):
Place the lubricant sample in a pressure vessel with a copper catalyst and water.
Pressurize the vessel with oxygen and place it in a heated bath.
Rotate the vessel and monitor the pressure. The time taken for the pressure to drop by a
specified amount is the oxidation induction time.

4. Data Analysis: Compare the results for the base oil and the blend containing 5-Butyldecan-
5-ol to determine the additive's effect on these properties.

Visualizations
Mechanism of Action: Boundary Lubrication
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The following diagram illustrates the proposed mechanism by which 5-Butyldecan-5-ol acts as

a boundary lubricant. The polar hydroxyl group adsorbs onto the metal surface, while the long,

branched alkyl chain forms a protective, low-shear-strength film.
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Caption: Adsorption of 5-Butyldecan-5-ol on metal surfaces.

Experimental Workflow: Tribological Testing

This diagram outlines the logical flow of the tribological testing protocol.
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Caption: Workflow for four-ball tribological testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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